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Compound of Interest

Compound Name: ARCC-4

Cat. No.: B15607438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of ARCC-4
(CAS No. 1973403-00-7), a potent, low-nanomolar Androgen Receptor (AR) degrader based

on PROTAC technology. Given that a specific Safety Data Sheet (SDS) for ARCC-4 is not

publicly available, this guidance is predicated on best practices for handling potent chemical

compounds and available safety data for its component, enzalutamide. It is imperative to

supplement this information with a thorough risk assessment and consultation with your

institution's Environmental Health and Safety (EHS) department before commencing any work.

Compound Data Summary
The following table summarizes key data for ARCC-4, compiled from various sources.
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Parameter Value/Information Source

Chemical Name ARCC-4 [1]

CAS Number 1973403-00-7 [1][2]

Molecular Formula C₅₃H₅₆F₃N₇O₇S₂ [1]

Molecular Weight 1024.18 g/mol [1]

Purity ≥98% (HPLC) [2]

Solubility Soluble in DMSO (to 100 mM)

Storage (Solid) Store at -20°C [2][3]

Storage (in DMSO)
Store at -80°C for up to 2

years; -20°C for up to 1 year.
[3]

Personal Protective Equipment (PPE)
Due to the potent nature of ARCC-4, a comprehensive PPE strategy is mandatory to prevent

exposure. The following table outlines the recommended PPE for various laboratory tasks

involving this compound.
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Task Minimum Required PPE
Recommended PPE for
High-Risk Operations

General Laboratory Operations

- Nitrile gloves (single pair)-

Safety glasses with side

shields- Fully-buttoned

laboratory coat

- Double nitrile gloves-

Chemical splash goggles

Weighing of Powders

- Double nitrile gloves-

Chemical splash goggles-

Face shield- Disposable gown

with tight-fitting cuffs- NIOSH-

approved respirator (e.g., N95

for powders)

- Powered Air-Purifying

Respirator (PAPR) with

appropriate cartridges

Preparation of Solutions

- Double nitrile gloves-

Chemical splash goggles-

Face shield- Chemical-

resistant apron over lab coat

- Use of a ventilated enclosure

(e.g., chemical fume hood) is

mandatory

Conducting Reactions

- Double nitrile gloves (material

selected based on all

reactants)- Chemical splash

goggles- Laboratory coat

- Work should be conducted

within a certified chemical

fume hood or glove box

Waste Disposal

- Double nitrile gloves-

Chemical splash goggles-

Laboratory coat

- Chemical-resistant apron

Note: Always inspect PPE for integrity before use. Contaminated disposable PPE must be

disposed of as hazardous waste. Reusable PPE must be decontaminated according to

institutional protocols.

Operational and Disposal Plans
A structured workflow is essential for the safe handling and disposal of ARCC-4.

Experimental Protocols: Safe Handling Workflow
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Preparation and Pre-Handling:

Designate a specific handling area, such as a chemical fume hood or a glove box, for all

manipulations of ARCC-4.

Ensure the designated area is clean and uncluttered.

Assemble all necessary equipment, including PPE, spill cleanup materials, and waste

containers, before handling the compound.

Review this safety guide and any available institutional protocols.

Handling of Solid ARCC-4:

Perform all weighing and aliquoting of solid ARCC-4 within a ventilated enclosure to

minimize the risk of inhalation.

Use disposable weigh boats and spatulas to avoid cross-contamination.

Handle the compound gently to prevent aerosolization.

Preparation of ARCC-4 Solutions:

Prepare solutions in a chemical fume hood.

Slowly add the solvent to the solid compound to prevent splashing.

Ensure the container is appropriately labeled with the compound name, concentration,

solvent, and date of preparation.

Post-Handling and Decontamination:

Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) followed

by a standard laboratory cleaning agent.

Decontaminate all reusable equipment that has come into contact with ARCC-4.

Dispose of all contaminated disposable materials as hazardous waste.
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Disposal Plan
All waste materials contaminated with ARCC-4 must be treated as hazardous chemical waste.

[4][5][6]

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, weigh

boats, and bench paper, in a dedicated, clearly labeled, and sealed hazardous waste

container.[6]

Liquid Waste: Collect all solutions containing ARCC-4, including unused stock solutions

and experimental media, in a separate, leak-proof, and clearly labeled hazardous waste

container.[5] Do not mix with other waste streams unless explicitly permitted by your

institution's EHS.

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated

sharps container for hazardous chemical waste.

Waste Disposal Procedure:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "ARCC-4," and the approximate concentration and quantity.[5]

Store waste containers in a designated satellite accumulation area within the laboratory.

Arrange for waste pickup and disposal through your institution's EHS department. The

primary recommended disposal method for potent research compounds is high-

temperature incineration by a licensed hazardous waste disposal facility.[4]

Under no circumstances should ARCC-4 or its waste be disposed of down the drain or in

the regular trash.[5][6]

Mandatory Visualizations
ARCC-4 Handling and Disposal Workflow
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ARCC-4 Handling and Disposal Workflow
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Handling
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Disposal
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2. Assemble PPE,
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3. Review Safety Protocols

4. Weigh Solid ARCC-4
(Ventilated Enclosure)

5. Prepare Solution

6. Conduct Experiment

7. Decontaminate Surfaces

9. Segregate Solid Waste 10. Segregate Liquid Waste

8. Decontaminate Equipment

11. EHS Waste Pickup
(Incineration)
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Caption: Logical workflow for the safe handling and disposal of ARCC-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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